Cas no 2360110-87-6 (Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate)

• Product Name: Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate
• CAS No: 2360110-87-6
• MF: C₉H₁₆F₃NO₂
• MW: 227.224053382874
• CID: 5935300
• PubChem ID: 165895198
• Update Time: 2025-10-29

Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27730345
• 2360110-87-6
• ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate
• Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate

• Inchi： 1S/C9H16F3NO2/c1-2-15-8(14)4-3-7(6-13)5-9(10,11)12/h7H,2-6,13H2,1H3
• InChI Key： MZFULUNDRMKEFS-UHFFFAOYSA-N
• SMILES： FC(CC(CN)CCC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 227.11331324g/mol
• Monoisotopic Mass: 227.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate

Comprehensive Guide to Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate (CAS No. 2360110-87-6)

Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate (CAS No. 2360110-87-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a trifluoromethyl group and an aminomethyl functional moiety, exhibits unique physicochemical properties that make it valuable for synthetic applications. With the growing demand for fluorinated compounds in drug discovery, this chemical serves as a versatile building block for designing bioactive molecules.

The molecular structure of Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate combines hydrophobicity from the trifluoromethyl group with reactivity from the ester and amine functionalities. Researchers frequently explore its potential in medicinal chemistry, particularly for developing enzyme inhibitors or receptor modulators. Its CAS number 2360110-87-6 ensures precise identification in regulatory and scientific documentation, which is crucial for patent applications and material safety assessments.

One of the trending topics in chemical research is the role of fluorinated compounds in improving drug bioavailability. Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate aligns with this focus, as the trifluorohexanoate backbone can enhance metabolic stability in candidate molecules. Pharmaceutical companies are increasingly investigating such intermediates for next-generation therapeutics, including treatments for neurological disorders and metabolic diseases.

In agrochemical applications, Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate serves as a precursor for crop protection agents. The fluorine atoms in its structure contribute to pesticidal activity by increasing membrane permeability in target organisms. This aligns with the industry’s shift toward eco-friendly fluorinated pesticides, which require lower application doses compared to traditional alternatives.

Synthetic methodologies for CAS 2360110-87-6 often involve multi-step organic reactions, including reductive amination and esterification. Recent advancements in flow chemistry have optimized its production, reducing waste and improving yield—a critical factor for green chemistry initiatives. Laboratories also employ high-throughput screening to evaluate its derivatives for specific bioactivities.

From a commercial perspective, the demand for Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate is rising in parallel with the expansion of custom synthesis services. Suppliers highlight its >95% purity for research-grade use, with strict quality control protocols to ensure batch-to-batch consistency. Pricing trends reflect its niche status, though economies of scale may reduce costs as applications broaden.

For researchers sourcing this compound, key considerations include storage conditions (typically 2–8°C under inert atmosphere) and compatibility with common solvents like DMSO and ethanol. Its stability data and handling guidelines are essential for safe laboratory practices, though it is not classified as hazardous under standard regulations.

Looking ahead, Ethyl 4-(aminomethyl)-6,6,6-trifluorohexanoate is poised to play a pivotal role in precision medicine and sustainable agriculture. Innovations in catalytic fluorination may further streamline its synthesis, while AI-driven molecular modeling could unlock novel applications. As the scientific community prioritizes structural diversification for drug discovery, this compound’s unique architecture ensures its continued relevance.